N-[4-(benzylsulfanyl)-1,5-dicyano-3-azaspiro[5.5]undeca-1,4-dien-2-yl]-2-chloroacetamide

• IUPAC Name: N-(4-benzylsulfanyl-1,5-dicyano-3-azaspiro[5.5]undeca-1,4-dien-2-yl)-2-chloroacetamide
• InChI: InChI=1S/C21H21ClN4OS/c22-11-18(27)25-19-16(12-23)21(9-5-2-6-10-21)17(13-24)20(26-19)28-14-15-7-3-1-4-8-15/h1,3-4,7-8,26H,2,5-6,9-11,14H2,(H,25,27)
• InChI Key: CVPWIGACOWEWJX-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(CC1)C(=C(NC(=C2C#N)SCC3=CC=CC=C3)NC(=O)CCl)C#N
• Molecular Formula: C21H21ClN4OS
• Molecular Weight: 412.9 g/mol

Description

N-[4-(benzylsulfanyl)-1,5-dicyano-3-azaspiro[5.5]undeca-1,4-dien-2-yl]-2-chloroacetamide is a useful research compound. Its molecular formula is C21H21ClN4OS and its molecular weight is 412.94. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis of Spirocyclic Compounds : The synthesis of spirocyclic compounds, including oxetane-fused benzimidazoles and ethynylazaspirocycloundecenes, has been a subject of interest due to their potential pharmacological properties and applications in material science. These compounds, similar in complexity to the compound , demonstrate the versatility of spirocyclic frameworks in drug design and synthesis of novel materials (M. Gurry et al., 2015); (R. Butlin et al., 1988).

• Crystal Structures and Configurations : The determination of crystal structures and configurations of cyclohexane-based γ-spirolactams showcases the importance of structural analysis in understanding the properties and potential applications of complex spirocyclic compounds. These analyses are crucial for the design and synthesis of compounds with specific desired properties (Tobias Krueger et al., 2019).

Potential Applications

• Antiviral and Anticonvulsant Activities : Spirocyclic compounds have been evaluated for their antiviral and anticonvulsant activities, demonstrating the potential of these structures in the development of new therapeutic agents. Studies on spirothiazolidinone derivatives and N-acyliminium ions indicate the versatility and potential of spirocyclic compounds in medicinal chemistry (Çağla Begüm Apaydın et al., 2020); (H. Abe et al., 2009).

• Synthetic Methodologies : The development of novel synthetic methodologies for the preparation of spirocyclic and azaspirocyclic compounds highlights the ongoing research interest in expanding the toolkit for synthesizing complex molecules. This research not only contributes to the field of organic synthesis but also opens up new pathways for the creation of compounds with potential biological and material applications (Egoitz Conde et al., 2015).

Mechanism of Action

Target of action

The compound contains a spiro[5.5]undecane core, which is a structural motif found in various bioactive molecules. The presence of benzylthio and dicyano groups could potentially interact with certain biological targets, but without specific studies, it’s hard to predict the exact targets .